Cas no 1806919-39-0 (Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate)

Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate is a versatile pyridine derivative with significant utility in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of bromo, difluoromethyl, and nitro functional groups enhances its reactivity, making it a valuable intermediate for nucleophilic substitution and cross-coupling reactions. The ethyl acetate moiety further improves solubility in organic solvents, facilitating downstream modifications. Its structural features enable selective functionalization, offering chemists a robust building block for constructing complex heterocyclic frameworks. This compound is particularly advantageous in medicinal chemistry for designing bioactive molecules due to its electron-withdrawing and fluorine-containing substituents, which can influence pharmacokinetic properties.

Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate structure

1806919-39-0 structure

Product name:Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate

CAS No:1806919-39-0

MF:C₁₀H₉BrF₂N₂O₄

MW:339.090268850327

CID:4809117

Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate
- Inchi： 1S/C10H9BrF2N2O4/c1-2-19-8(16)3-5-7(15(17)18)4-6(10(12)13)14-9(5)11/h4,10H,2-3H2,1H3
- InChI Key： CHNOQGVCAPYYOI-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=CC(C(F)F)=N1)[N+](=O)[O-])CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 340
XLogP3: 2.5
Topological Polar Surface Area: 85

Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029055762-500mg	Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate	1806919-39-0	97%	500mg	$1,711.50	2022-03-31
Alichem	A029055762-250mg	Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate	1806919-39-0	97%	250mg	$1,008.00	2022-03-31
Alichem	A029055762-1g	Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate	1806919-39-0	97%	1g	$3,129.00	2022-03-31

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Additional information on Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate

Comprehensive Overview of Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate (CAS No. 1806919-39-0)

Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate (CAS No. 1806919-39-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromo substituent, a difluoromethyl group, and a nitro moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for designing novel bioactive molecules.

The structural complexity of Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate makes it a valuable intermediate in the synthesis of heterocyclic compounds. Its nitropyridine core is particularly noteworthy, as it is a common scaffold in medicinal chemistry for developing drugs targeting various diseases. Recent studies highlight its relevance in the development of antimicrobial agents and kinase inhibitors, aligning with the growing demand for new therapeutic options in the face of antibiotic resistance and cancer research breakthroughs.

In the agrochemical sector, Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate is explored for its potential in creating crop protection agents. The difluoromethyl group, in particular, is known to enhance the bioavailability and metabolic stability of agrochemicals, addressing the need for more sustainable and efficient pest control solutions. This aligns with global trends toward green chemistry and reduced environmental impact, making the compound a topic of interest in both academic and industrial research.

From a synthetic perspective, the bromo and nitro groups in Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate offer multiple sites for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for high-throughput screening and drug discovery programs, where rapid modification of core structures is essential. The compound’s ethyl acetate side chain also provides solubility advantages, facilitating its use in various reaction conditions.

Recent advancements in AI-driven drug design and computational chemistry have further amplified the importance of compounds like Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate. Researchers are leveraging machine learning algorithms to predict its reactivity and optimize synthetic pathways, reducing time and costs in the development of new molecules. This intersection of traditional chemistry and cutting-edge technology underscores the compound’s relevance in modern scientific innovation.

Quality control and analytical characterization of Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate are critical for ensuring its efficacy in research applications. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods align with industry standards and regulatory requirements, ensuring that the compound meets the rigorous demands of pharmaceutical and agrochemical applications.

In summary, Ethyl 2-bromo-6-(difluoromethyl)-4-nitropyridine-3-acetate (CAS No. 1806919-39-0) represents a multifaceted tool for researchers exploring drug discovery, agrochemical development, and synthetic methodology. Its unique structural features and broad applicability make it a standout candidate in the ever-evolving landscape of chemical innovation. As scientific inquiry continues to advance, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.